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An In-depth Technical Guide to the Physical and Chemical Properties of N-Benzylideneaniline

Introduction
N-Benzylideneaniline, also known as benzalaniline or N,1-diphenylmethanimine, is an

aromatic Schiff base, a class of compounds characterized by the azomethine group (-C=N-).[1]

With the chemical formula C₁₃H₁₁N, this compound serves as a crucial intermediate in various

fields of organic synthesis and is a model for studying the properties and reactivity of imines.[2]

Its applications are found in the synthesis of dyes, pharmaceuticals, agrochemicals, and as

ligands in coordination chemistry.[3] This guide provides a comprehensive overview of the

physical, chemical, and spectroscopic properties of N-Benzylideneaniline, along with detailed

experimental protocols for its synthesis and characterization.

Physical Properties
N-Benzylideneaniline is typically a pale yellow to yellow-brown crystalline solid or powder at

room temperature.[4][3][5][6] It is generally insoluble in water but shows good solubility in

various organic solvents.[3][6][7]

A summary of its key physical properties is presented in the table below.
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Property Value Reference(s)

Molecular Formula C₁₃H₁₁N [4][8][9]

Molecular Weight 181.23 g/mol [7][8]

Appearance

White to pale yellow or yellow-

brown crystalline

powder/needles.[4][5][6][7]

[4][5][6][7]

Melting Point 49-54 °C[5][6][7][10] [5][6][7][10]

Boiling Point 300 °C at 760 mmHg [6][7][11]

Density 0.956 - 1.045 g/cm³ [7][10][11]

Flash Point >110 °C (>230 °F)[8][10] [8][10]

Vapor Pressure
0.002 - 0.00299 mmHg at

25°C
[7][9]

pKa 3.23 ± 0.30 (Predicted) [4][8]

Solubility

Insoluble in water.[6] Soluble in

ethanol, diethyl ether,

chloroform, methanol, acetic

anhydride, and carbon

disulfide.[3][6][7][8]

[3][6][7][8]

Refractive Index 1.55 - 1.6118 (estimate) [7][10][11]

Crystal Structure
The crystal structure of N-benzylideneaniline has been determined, revealing a non-planar

conformation. The aromatic rings are inclined to each other, and the torsion angle between the

H-C=N plane and the N-phenyl ring is a key structural parameter.[9][12]
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Crystal System Parameter Value Reference(s)

Space Group P 1 21/c 1 [9]

a 11.9503 Å [9]

b 7.9347 Å [9]

c 12.1664 Å [9]

β 118.321 ° [9]

Chemical Properties and Reactivity
The chemistry of N-Benzylideneaniline is dominated by the reactivity of the imine

(azomethine) functional group.

Hydrolysis: As a Schiff base, it is susceptible to hydrolysis, reverting to its parent aldehyde

(benzaldehyde) and amine (aniline). This reaction is typically catalyzed by acid or base.

Reduction: The C=N double bond can be readily reduced to form N-benzylaniline.

Reactivity at the Imine Carbon: The imine carbon is electrophilic and can be attacked by

nucleophiles.

Coordination Chemistry: The nitrogen atom of the azomethine group possesses a lone pair

of electrons, allowing N-benzylideneaniline to act as a ligand in the formation of metal

complexes.[1][13] For example, it forms a complex with Nickel(II).[13][14]

Photocatalysis: N-benzylideneaniline and its derivatives can undergo single-electron

reduction under visible-light photocatalysis to generate α-amino radical intermediates.[15]

These intermediates are valuable in synthetic chemistry for creating new carbon-carbon and

carbon-nitrogen bonds, such as in the synthesis of 1,2-diamines.[15]

Reaction with Benzyne: It reacts with benzyne to yield N-(o-anilinobenzhydryl)aniline and

5,6-dihydro-5,6-diphenylphenanthridine.[16]
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Logical Flow of N-Benzylideneaniline Hydrolysis

N-Benzylideneaniline

Acid or Base
Catalyst

Reacts with

Water (H₂O)

Aniline Benzaldehyde

Yields

Click to download full resolution via product page

N-Benzylideneaniline Hydrolysis Pathway

Spectroscopic Data
Infrared (IR) Spectroscopy
The IR spectrum of N-benzylideneaniline is characterized by several key absorption bands.

The most prominent is the stretching vibration of the C=N (azomethine) group.

Wavenumber (cm⁻¹) Assignment Reference(s)

~1625 - 1629 C=N stretching vibration [13][17]

~3060 Aromatic =C-H stretching [13]

~1191 Ar-N stretching [13]

~690
C-H out-of-plane bending

(monosubstituted)
[13]
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Upon photoisomerization from the trans to the cis form at low temperatures, changes in the IR

spectrum are observed, indicating an increase in the non-coplanarity of the aniline ring with the

rest of the molecule.[18]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Both ¹H and ¹³C NMR spectroscopy are used to confirm the structure of N-benzylideneaniline.

The spectra are typically recorded in deuterated chloroform (CDCl₃).[19]

¹H NMR:

Chemical Shift (δ,
ppm)

Multiplicity Assignment Reference(s)

~10.0 / 8.44 Singlet
Azomethine proton

(CH=N)
[13][19]

~7.20 - 7.92 Multiplet Aromatic protons [19]

¹³C NMR:

Chemical Shift (δ, ppm) Assignment Reference(s)

~193.8 / 160.4 Azomethine carbon (C=N) [13][19]

~120.8 - 152.1 Aromatic carbons [19]

UV-Visible Spectroscopy
UV-Vis spectroscopy of N-benzylideneaniline in solution reveals absorption bands

corresponding to electronic transitions within the molecule. Theoretical studies combining time-

dependent density functional theory (TD-DFT) and the polarizable continuum model (PCM)

have been used to simulate and interpret its absorption spectrum.[20][21] The spectrum is

influenced by the non-planar structure of the molecule, with the aniline ring being twisted out of

the plane of the C=N bond.[21] When complexed with nickel, a maximum absorbance is

observed at 360 nm.[1][13]
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Experimental Protocols
Synthesis of N-Benzylideneaniline
N-Benzylideneaniline is synthesized via the condensation reaction (a Schiff base reaction) of

benzaldehyde and aniline.[1][13][22][23]

Materials:

Benzaldehyde (freshly distilled)

Aniline (freshly distilled)

95% Ethanol or Absolute Ethanol

Round-bottom flask or Erlenmeyer flask

Magnetic stirrer or mechanical stirrer

Ice bath

Procedure 1 (Room Temperature):[22][24]

In a suitable flask equipped with a stirrer, place one molar equivalent of benzaldehyde.

While stirring rapidly, add one molar equivalent of aniline. An exothermic reaction will occur

after a few seconds, accompanied by the separation of water.[22]

Allow the mixture to stand for approximately 15 minutes.

Add ~1.5 to 2 volumes of 95% ethanol (relative to the initial reactants) and stir vigorously for

an additional 5-10 minutes.[22][24]

Let the mixture stand at room temperature for 10 minutes, during which crystallization should

begin.[22][24]

Place the flask in an ice bath for at least 30 minutes to complete the crystallization process.

[24]
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Collect the crystals by vacuum filtration, wash them with a small amount of cold 95%

ethanol, and allow them to air-dry.[24]

The crude product can be recrystallized from 85% ethanol to yield pale yellow crystals with a

melting point of 50-52 °C.[22][24]

Procedure 2 (With Reflux):[13]

Mix equimolar quantities of benzaldehyde and aniline in a round-bottom flask equipped with

a reflux condenser and a magnetic stirrer.

Heat the mixture to 80 °C and allow it to reflux for four hours.[13]

After reflux, pour the hot mixture with fast stirring into a beaker containing absolute ethanol.

[13]

Induce crystallization by placing the mixture in an ice bath for 30 minutes.[13]

Collect the product by filtration, wash, and dry.
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Workflow for N-Benzylideneaniline Synthesis
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Synthesis of N-Benzylideneaniline Workflow
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Protocol for Spectroscopic Characterization
FTIR Spectroscopy:

Prepare the sample as a KBr pellet or as a nujol mull.

Acquire the spectrum using an FTIR spectrometer, typically in the range of 4000-400 cm⁻¹.

[17]

Analyze the resulting spectrum for characteristic peaks, notably the C=N stretch around

1625 cm⁻¹.[13]

NMR Spectroscopy:

Dissolve a small amount of the purified N-benzylideneaniline (e.g., 40-45 mg) in

approximately 0.5 mL of a deuterated solvent, such as CDCl₃, in an NMR tube.[25]

Acquire ¹H and ¹³C NMR spectra using an NMR spectrometer (e.g., 400 MHz).[19]

Process the spectra and identify the chemical shifts corresponding to the azomethine

proton/carbon and the aromatic protons/carbons.

Synthesis of a Nickel(II)-N-Benzylideneaniline
Complex[15]
This protocol outlines the use of N-benzylideneaniline as a ligand to form a metal complex.

Materials:

N-benzylideneaniline (synthesized as above)

Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

Methanol (dry)

Reflux apparatus

Procedure:
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Prepare a solution of the N-benzylideneaniline ligand by dissolving 2 molar equivalents

(e.g., 3.625 g, 0.02 mol) in methanol (e.g., 10 mL) in a flask.[13]

In a separate flask, dissolve 1 molar equivalent of NiCl₂·6H₂O (e.g., 2.377 g, 0.01 mol) in dry

methanol (e.g., 5 mL).[13]

Mix the methanolic solutions of the metal salt and the ligand in a larger round-bottom flask

equipped for reflux.

Heat the mixture to reflux at 80 °C with constant stirring for six hours.[13]

After the reaction is complete, the complex can be isolated, purified, and characterized.

Chelation of Ni(II) by N-Benzylideneaniline

Reactants in Methanol

Product

N-Benzylideneaniline
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Formation of a Nickel(II) Complex
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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